BENGHE Foundational & Exploratory

Check Availability & Pricing

n-(2-Chlorophenyl)-2-fluorobenzamide CAS
number and structure

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

n-(2-Chlorophenyl)-2-
Compound Name:
fluorobenzamide

CAS No.: 1629-11-4

Cat. No.: B181650

Get Quote

\ J

An In-depth Technical Guide to N-(2-Chlorophenyl)-2-fluorobenzamide

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of N-(2-Chlorophenyl)-2-
fluorobenzamide, a molecule of interest within the broader class of benzamides, which are
pivotal in medicinal chemistry and drug development. This document is intended for
researchers, scientists, and professionals in the field, offering insights into its synthesis,
structural properties, potential applications, and safe handling.

Introduction: The Significance of the Benzamide
Scaffold

Benzamides are a cornerstone in drug discovery, with derivatives demonstrating a vast
spectrum of pharmacological activities, including antiemetic, antipsychotic, and anticancer
properties. The incorporation of a fluorine atom, as seen in N-(2-Chlorophenyl)-2-
fluorobenzamide, is a common strategy in medicinal chemistry to enhance metabolic stability,
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binding affinity, and bioavailability of drug candidates.[1][2] The specific combination of a 2-
chlorophenyl group and a 2-fluorobenzoyl moiety in the target molecule presents a unique
electronic and steric profile, making it a subject of interest for exploring new therapeutic agents.

Chemical Identity and Structure

While a specific CAS number for N-(2-Chlorophenyl)-2-fluorobenzamide is not readily found
in major chemical databases, its identity can be unequivocally established through its chemical
structure and systematic nomenclature. It is possible that this compound is a novel or less-
common research chemical.

o Systematic Name: N-(2-Chlorophenyl)-2-fluorobenzamide
e Molecular Formula: C13HeCIFNO

» Molecular Weight: 249.67 g/mol

Physicochemical Properties (Estimated)

The following table summarizes the estimated physicochemical properties based on known
data for structurally related compounds like N-(2-Chlorophenyl)benzamide.[3][4]

Property Estimated Value Source/Basis

Based on N-(2-
Melting Point 95-100 °C Chlorophenyl)benzamide (96-
97 °C)[3]

Based on N-(2-
Boiling Point > 270 °C at 760 mmHg Chlorophenyl)benzamide
(273.1 °C)[3]

Based on N-(2-
Water Solubility Low (estimated < 20 pg/mL) Chlorophenyl)benzamide (19.2

Hg/mL)[3]

Based on N-(2-
LogP (predicted) ~3.0 chlorophenyl)-3-
fluorobenzamide[5]
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Structural Representation

The structure comprises a 2-fluorobenzoyl group attached to a 2-chloroaniline through an
amide linkage.

Caption: 2D Structure of N-(2-Chlorophenyl)-2-fluorobenzamide.

Synthesis and Purification

The most direct and widely adopted method for synthesizing N-aryl benzamides is through the
nucleophilic acyl substitution reaction between a substituted aniline and a benzoy! chloride.[1]

[6]

Proposed Synthetic Pathway

2-Fluoro-benzoyl chloride
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Caption: General workflow for the synthesis of N-(2-Chlorophenyl)-2-fluorobenzamide.

Detailed Experimental Protocol

This protocol is based on standard procedures for similar benzamide syntheses.[1][7]
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e Reaction Setup: To a solution of 2-chloroaniline (1.0 equivalent) in dichloromethane (DCM) in
a round-bottom flask under an inert atmosphere, add triethylamine (1.2 equivalents) as a
base to scavenge the HCI byproduct.

» Addition of Acyl Chloride: Slowly add a solution of 2-fluorobenzoyl chloride (1.05 equivalents)
in DCM to the stirred aniline solution at 0 °C.

o Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. The
reaction progress should be monitored by Thin Layer Chromatography (TLC) until the
starting materials are consumed.

o Work-up: Upon completion, wash the reaction mixture sequentially with 1N HCI, saturated
sodium bicarbonate solution, and brine.

« |solation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

 Purification: Purify the crude solid by recrystallization from a suitable solvent system, such as
ethanol/water, to yield pure N-(2-Chlorophenyl)-2-fluorobenzamide.

Structural Elucidation and Analytical Methods

Confirmation of the synthesized compound's identity and purity is achieved through a
combination of spectroscopic and chromatographic techniques.

Spectroscopic Analysis
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Technique Expected Observations

Aromatic protons in distinct regions, with
1H NMR splitting patterns influenced by chloro and fluoro
substituents. A broad singlet for the N-H proton.

Characteristic chemical shifts for the carbonyl
13C NMR carbon (~165 ppm) and aromatic carbons, with

C-F coupling observable.[3]

Strong C=0 stretch (~1650-1680 cm~1), N-H
FT-IR stretch (~3300 cm™1), and C-F/C-Cl stretches in

the fingerprint region.

A molecular ion peak [M]* and/or [M+H]*

corresponding to the calculated molecular
Mass Spec. . , S .

weight, with a characteristic isotopic pattern for

the chlorine atom.

Chromatographic Purity Assessment

High-Performance Liquid Chromatography (HPLC) is a standard method for determining the
purity of the final compound.

Example HPLC-UV Protocol:[9][10]

o Sample Preparation: Accurately weigh and dissolve the sample in acetonitrile/water to a
concentration of approximately 1 mg/mL. Filter through a 0.45 um syringe filter.

o Calibration Standards: Prepare a series of standards from a certified reference material to
establish linearity.

o Chromatographic Conditions:
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Parameter Recommended Condition
HPLC System Standard HPLC with a UV-Vis or DAD detector
Reversed-phase C18 (e.g., 250 mm x 4.6 mm, 5
Column
pm)
) Gradient of Acetonitrile (B) and 0.1% Formic
Mobile Phase o
Acid in Water (A)
Flow Rate 1.0 mL/min
Detection UV at ~254 nm
Injection Volume 10 pL

For more sensitive detection and structural confirmation, Liquid Chromatography-Mass
Spectrometry (LC-MS) can be employed, often using electrospray ionization (ESI) in positive
ion mode.[11][12]

Potential Applications in Drug Discovery

The N-(2-Chlorophenyl)-2-fluorobenzamide scaffold is a promising starting point for the
development of novel therapeutics, particularly in oncology and virology.

Anticancer Activity

Benzamide derivatives are known to act as inhibitors of various enzymes implicated in cancer,
such as histone deacetylases (HDACSs).[13] Fluorinated benzamides, in particular, have been
investigated as dual-target inhibitors. For example, N-benzyl-2-fluorobenzamides have been
identified as dual inhibitors of EGFR and HDACS3 for the treatment of triple-negative breast
cancer.[14] The 2-fluorobenzamide moiety is thought to chelate with the zinc ion in the active
site of HDACs.[14]
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Caption: Putative mechanism of HDAC inhibition by a 2-fluorobenzamide derivative.

Antiviral Potential

Certain N-phenylbenzamide derivatives have demonstrated potent anti-HBV (Hepatitis B virus)
activity.[15] The mechanism is believed to involve the upregulation of the host antiviral protein
APOBECS3G.[15] Given these precedents, N-(2-Chlorophenyl)-2-fluorobenzamide could be a
valuable candidate for screening in antiviral assays.

Safety and Handling
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As with any research chemical, N-(2-Chlorophenyl)-2-fluorobenzamide should be handled
with care, following standard laboratory safety protocols. The safety information provided here
is based on data for related compounds like 2-chlorobenzamide and 2-fluorobenzoyl chloride.
[16][17][18][19]

Hazard Identification
e May be harmful if swallowed or inhaled.[17]
o Causes skin and serious eye irritation.[20]

o May cause respiratory irritation.[20]

Recommended Handling Procedures

» Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.
[18] Ensure that eyewash stations and safety showers are readily accessible.[17]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[17]

o Skin Protection: Wear compatible chemical-resistant gloves (e.g., nitrile) and a lab coat.
[19]

o Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved
respirator.[19]

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.[17]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[16]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.
[16]
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First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[16]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.[17]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Seek immediate medical attention.[16]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Seek
medical attention.[16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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